![molecular formula C4H4N2O2 B1220424 Emimycin CAS No. 3735-46-4](/img/structure/B1220424.png)
Emimycin
Overview
Description
Emimycin is a macrolide antibiotic . It is active against most gram-positive bacteria, Chlamydia, some gram-negative bacteria, and Mycoplasmas . It is used to treat various infections, including lower and upper respiratory tract infections, community-acquired pneumonia, skin and soft tissue infections, and as an adjunct in the treatment of duodenal ulcers to eradicate H. pylori .
Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, it’s important to note that the chemistry of a biomaterial directly contributes to its interaction with biological environments .Scientific Research Applications
Antiparasitic Applications
Emimycin has shown effectiveness as an inhibitor of the growth and nucleic acid synthesis of Toxoplasma gondii in human fibroblasts. An this compound-resistant mutant of T. gondii exhibited cross-resistance to fluorodeoxyuridine, indicating a potential mechanism of action involving the pyrimidine salvage pathway (Pfefferkorn, Eckel & McAdams, 1989). This suggests this compound's utility in the study and treatment of parasitic infections.
Antiviral Potential
This compound and its nucleoside derivatives have been synthesized and assessed for antiviral activity. Notably, some 2'-deoxyribosyl this compound derivatives displayed potent inhibition of herpes simplex virus-1 and varicella-zoster virus replication, showcasing potential for antiviral applications (Plebanek et al., 2018).
Anticoccidial Activity
This compound demonstrated significant anticoccidial activity against various species of chicken Eimeria in controlled experiments. This points to its potential application in the prevention and treatment of coccidiosis in poultry farming (Kobayashi et al., 1986).
Biochemical Research
The biochemical properties of this compound have been studied, with synthesis of various analogs and derivatives. These studies contribute to the broader understanding of nucleotide analog biochemistry and the development of novel biochemical tools (Bobek, 1982).
Mechanism of Action
Emimycin works by first being metabolized to 14-OH clarithromycin, which is active and works synergistically with its parent compound . Like other macrolides, it then penetrates the bacterial cell wall and reversibly binds to domain V of the 23S ribosomal RNA of the 50S subunit of the bacterial ribosome, blocking translocation of aminoacyl transfer-RNA and polypeptide synthesis . This compound also inhibits the hepatic microsomal CYP3A4 isoenzyme and P-glycoprotein, an energy-dependent drug efflux pump .
Safety and Hazards
Emimycin is generally safe for use but like all medicines, it has risks and benefits . It’s important to take it as directed by your doctor. Some people may experience side effects such as nausea, vomiting, diarrhea, stomach pain/cramping, and loss of appetite . Severe side effects should be reported to a doctor immediately .
properties
IUPAC Name |
4-oxido-1H-pyrazin-4-ium-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4N2O2/c7-4-3-6(8)2-1-5-4/h1-3H,(H,5,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJILVKTWPIWODW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C[N+](=CC(=O)N1)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
112.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3735-46-4 | |
Record name | 2(1H)-Pyrazinone, 4-oxide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3735-46-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Emimycin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003735464 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Emimycin | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=119867 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | EMIMYCIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/R14TE35LHD | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.